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Introduction

Ponceau 4R (also known as Cochineal Red A, Brilliant Scarlet, and E124) is a synthetic
monoazo dye that imparts a vibrant strawberry-red hue.[1] Since its initial synthesis in the mid-
20th century, it has been utilized as a cost-effective and stable alternative to natural red
colorants.[2] Its versatility has led to its widespread application across the food and beverage,
cosmetic, and pharmaceutical industries.[2][3] This technical guide provides an in-depth
overview of the historical development, synthesis, applications, and analytical methodologies
related to Ponceau 4R, with a focus on providing researchers and professionals with a
comprehensive understanding of this widely used colorant.

Historical Development and Regulatory Status

Ponceau 4R was first synthesized in the mid-20th century from aromatic hydrocarbons to
provide a more stable and consistent red coloring agent compared to its natural counterparts.
[1][2] Its use expanded significantly in the 1970s due to its vibrant color and stability.[2]
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The regulatory landscape for Ponceau 4R varies globally. It is approved for use in food
products in the European Union, Asia, and Australia.[1] However, it is not approved for human
consumption by the United States Food and Drug Administration (FDA).[1] The acceptable
daily intake (ADI) for Ponceau 4R has been a subject of review by various regulatory bodies.

Physicochemical Properties

Ponceau 4R is a water-soluble dye that is stable to light, heat, and acid, although it can fade in
the presence of ascorbic acid.[1] Its key physicochemical properties are summarized in the

table below.

Property Value Reference
Trisodium 2-hydroxy-1-(4-

Chemical Name sulfonato-1-naphthylazo)-6,8- [4]
naphthalenedisulfonate

C.A.S. Number 2611-82-7 [4]

Chemical Formula C20H11N2Nasz010Ss [4]

Molecular Weight 604.48 g/mol [4]

Appearance Reddish powder or granules [4]

. Soluble in water, sparingly
Solubility _ [4]
soluble in ethanol

Maximum Absorption 505-510 nm (in 0.02 mol/l )
Wavelength (Amax) ammonium acetate)
Synthesis

The synthesis of Ponceau 4R is a multi-step process involving the diazotization of naphthionic
acid and its subsequent coupling with G acid (2-naphthol-6,8-disulfonic acid), followed by
conversion to the trisodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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